Cas no 2228745-96-6 (2,2,2-trifluoro-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine
• CAS No: 2228745-96-6
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5767955
• PubChem ID: 165676225
• Update Time: 2025-10-24

2,2,2-trifluoro-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228745-96-6
• EN300-1968277
• 2,2,2-trifluoro-1-[5-(2-methylcyclopropyl)furan-2-yl]ethan-1-amine
• 2,2,2-trifluoro-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine

• Inchi： 1S/C10H12F3NO/c1-5-4-6(5)7-2-3-8(15-7)9(14)10(11,12)13/h2-3,5-6,9H,4,14H2,1H3
• InChI Key： BFJHWDYOEBCZIQ-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C(C2CC2C)O1)N)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Additional information on 2,2,2-trifluoro-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine

Compound CAS No 2228745-96-6: 2,2,2-Trifluoro-1-(5-(2-Methylcyclopropyl)furan-2-yl)ethan-1-Amine

The compound with CAS No 2228745-96-6, known as 1-(5-(3-methylcyclopropyl)furan-3-y)-N,N,N-trifluoroethane, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its structure consists of a trifluoromethyl group attached to an ethanamine backbone, which is further connected to a furan ring substituted with a cyclopropyl group. This combination of functional groups imparts the molecule with distinctive reactivity and stability.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the physicochemical properties of organic compounds. The presence of these groups in the structure of CAS No 2228745-96-6 significantly enhances its stability and lipophilicity, making it a promising candidate for drug delivery systems. Additionally, the cyclopropyl group introduces strain into the molecule, which can be exploited for designing bioactive compounds with enhanced binding affinities.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the furan derivative. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating these transformations. Recent advancements in catalytic methodologies have further streamlined the synthesis process, making it more accessible for large-scale production.

In terms of applications, CAS No 2228745-96-6 has shown potential in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression. Furthermore, its lipophilic nature makes it an ideal candidate for permeating cellular membranes, enhancing its bioavailability.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable amide bonds makes it a valuable component in polymer synthesis. Recent research has explored its use in creating biodegradable polymers for biomedical applications such as drug delivery vehicles and tissue engineering scaffolds.

The environmental impact of CAS No 22874596 has also been a subject of interest. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are required to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, CAS No NO 13074596, or 1-(5-(3-methylcyclopropyl)furan-3-y)-N,N,N-trifluoroethane), represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups continue to drive innovative research and development efforts. As advancements in synthetic methodologies and application studies progress, this compound is poised to play an increasingly significant role in both academic and industrial settings.